Cas no 2228263-20-3 (1-{pyrazolo1,5-apyridin-3-yl}cyclopropane-1-carbonitrile)

• Product Name: 1-{pyrazolo1,5-apyridin-3-yl}cyclopropane-1-carbonitrile
• CAS No: 2228263-20-3
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• CID: 6423190
• PubChem ID: 165860376
• Update Time: 2025-07-21

1-{pyrazolo1,5-apyridin-3-yl}cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-{pyrazolo1,5-apyridin-3-yl}cyclopropane-1-carbonitrile
• EN300-1749698
• 2228263-20-3
• 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carbonitrile

• Inchi： 1S/C11H9N3/c12-8-11(4-5-11)9-7-13-14-6-2-1-3-10(9)14/h1-3,6-7H,4-5H2
• InChI Key： MCOVLPHRFBIEIX-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=C(C=N2)C1(C#N)CC1

Computed Properties

• Exact Mass: 183.079647300g/mol
• Monoisotopic Mass: 183.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.1Ų

Additional information on 1-{pyrazolo1,5-apyridin-3-yl}cyclopropane-1-carbonitrile

Introduction to 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carbonitrile (CAS No: 2228263-20-3)

1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carbonitrile, identified by the CAS number 2228263-20-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the integration of multiple nitrogen-containing rings, which often endows them with unique biological activities and potential therapeutic applications. The structural framework of 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carbonitrile combines a pyrazole ring with a pyridine moiety, further functionalized by a cyclopropane unit and a nitrile group. Such structural motifs are frequently explored in drug discovery due to their ability to modulate biological pathways through precise interactions with target proteins and enzymes.

The cyclopropane ring, a three-membered carbon structure, is particularly noteworthy in medicinal chemistry due to its strained geometry. This strain can enhance the reactivity of the molecule, making it more susceptible to various chemical transformations and biological interactions. In particular, the cyclopropane unit can serve as a pharmacophore, contributing to the binding affinity and selectivity of the compound towards specific biological targets. The nitrile group at the carbon position further enhances the compound's versatility, allowing for diverse functionalization and interaction mechanisms.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carbonitrile with potential biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain kinases and enzymes implicated in inflammatory and oncological pathways. The pyrazole-pyridine hybrid scaffold is known to interact effectively with ATP-binding pockets in kinases, making it a promising candidate for developing kinase inhibitors. Additionally, the presence of multiple nitrogen atoms in the molecule enhances its hydrogen bonding capabilities, which is crucial for stabilizing protein-ligand interactions.

The synthesis of 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The construction of the pyrazole-pyridine core typically involves condensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization with the cyclopropane unit and nitrile group requires specialized synthetic strategies, often involving transition metal-catalyzed reactions or electrochemical methods. These synthetic approaches ensure high yields and purity, which are essential for subsequent biological evaluation.

In vitro studies have begun to explore the pharmacological profile of 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carbonitrile, revealing promising activities in several disease models. Initial assays have demonstrated inhibitory effects on certain inflammatory cytokines and growth factor receptors, suggesting potential applications in treating chronic inflammatory disorders and cancer. Furthermore, preliminary toxicology studies indicate that the compound exhibits moderate solubility in aqueous buffers and minimal hemolysis at tested concentrations, raising optimism about its bioavailability and safety profile.

The integration of 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carbonitrile into drug development pipelines is being accelerated by collaborations between academic researchers and pharmaceutical companies. These partnerships leverage cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) to rapidly identify lead compounds and optimize their pharmacokinetic properties. The compound's unique structural features make it an attractive scaffold for further derivatization, allowing researchers to fine-tune its biological activity while maintaining favorable pharmacokinetic characteristics.

Future research directions for 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carbonitrile include exploring its mechanism of action in greater detail and evaluating its efficacy in animal models of disease. Additionally, investigating its potential interactions with other biological pathways may uncover novel therapeutic applications beyond its initial scope. The compound's versatility as a scaffold for drug design also opens avenues for developing combination therapies that synergize multiple targets for enhanced therapeutic outcomes.

As our understanding of molecular interactions continues to evolve, compounds like 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carbonitrile are poised to play pivotal roles in next-generation pharmaceuticals. Their complex structures offer unique opportunities for modulating disease-related pathways with high precision, while their synthetic accessibility allows for rapid exploration of new chemical space. With ongoing advancements in synthetic methodologies and biotechnological tools, the future looks promising for this intriguing molecule as it progresses through preclinical development towards potential clinical applications.